Cas no 126026-42-4 (6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl-)

6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl- structure
126026-42-4 structure
Product Name:6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl-
CAS No:126026-42-4
MF:C16H14O5
MW:286.279365062714
CID:150703
Update Time:2024-03-01

6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl-
    • Sabilactone
    • 6H-Dibenzo[b,d]pyran-6-one, 7-hydroxy-2,9-dimethoxy-4-methyl-
    • Inchi: 1S/C16H14O5/c1-8-4-9(19-2)6-12-11-5-10(20-3)7-13(17)14(11)16(18)21-15(8)12/h4-7,17H,1-3H3
    • InChI Key: KVXUOBIXFSVRHK-UHFFFAOYSA-N
    • SMILES: C12=C(C)C=C(OC)C=C1C1=CC(OC)=CC(O)=C1C(=O)O2

Computed Properties

  • Exact Mass: 286.08412

Experimental Properties

  • Density: 1.323±0.06 g/cm3(Predicted)
  • Boiling Point: 522.3±50.0 °C(Predicted)
  • PSA: 64.99
  • pka: 7.11±0.20(Predicted)
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